Cas no 946226-02-4 (1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 946226-02-4
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5429865
• PubChem ID: 42589801
• Update Time: 2025-07-01

1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Z1209450441
• F3353-0487
• AKOS005186381
• 2,4,7-trimethyl-6-(4-propan-2-yloxyphenyl)purino[7,8-a]imidazole-1,3-dione
• 946226-02-4
• VU0612190-1
• 1,3,7-Trimethyl-8-[4-(1-methylethoxy)phenyl]-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H21N5O3/c1-11(2)27-14-8-6-13(7-9-14)24-12(3)10-23-15-16(20-18(23)24)21(4)19(26)22(5)17(15)25/h6-11H,1-5H3
• InChI Key： SOWPMENSPBQGID-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(C3=CC=C(OC(C)C)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Computed Properties

• Exact Mass: 367.16443955g/mol
• Monoisotopic Mass: 367.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.7±55.0 °C(Predicted)
• pka: 6.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 946226-02-4)

The compound 1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 946226-02-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopurine scaffold, exhibits promising biological activities, particularly in the modulation of adenosine receptors. The latest studies have focused on its synthesis, pharmacological properties, and potential therapeutic applications, making it a subject of intense scientific inquiry.

Recent research has elucidated the synthetic pathways for 1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, highlighting improvements in yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

Pharmacological studies have demonstrated that this compound exhibits high affinity and selectivity for adenosine A2A receptors, which are implicated in various neurological and cardiovascular disorders. In vitro and in vivo experiments have shown that it acts as a potent antagonist, potentially offering therapeutic benefits in conditions such as Parkinson's disease, inflammation, and ischemia-reperfusion injury. The compound's ability to cross the blood-brain barrier further enhances its potential as a central nervous system (CNS) drug candidate.

In addition to its receptor modulation properties, recent investigations have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary data suggest favorable oral bioavailability and metabolic stability, which are essential for its development as a therapeutic agent. However, further studies are needed to assess its long-term safety and efficacy in clinical settings.

The potential applications of 1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione extend beyond adenosine receptor modulation. Emerging research indicates its role in inhibiting certain enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. Moreover, its structural features make it a valuable scaffold for designing derivatives with enhanced pharmacological properties.

In conclusion, the compound 1,3,7-trimethyl-8-4-(propan-2-yloxy)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 946226-02-4) represents a promising candidate for drug development, with its multifaceted biological activities and favorable pharmacokinetic profile. Ongoing research aims to further elucidate its mechanisms of action and explore its therapeutic potential in various disease models. The findings underscore the importance of continued investment in the study of this compound and its derivatives to unlock new avenues in pharmaceutical innovation.